Cas no 2089157-27-5 (Pyridine, 3-bromo-2-[[6-(trifluoromethyl)-3-pyridinyl]oxy]-)

• Product Name: Pyridine, 3-bromo-2-[[6-(trifluoromethyl)-3-pyridinyl]oxy]-
• CAS No: 2089157-27-5
• MF: C₁₁H₆BrF₃N₂O
• MW: 319.077352046967
• MDL: MFCD32705270
• CID: 4782347
• Update Time: 2025-06-14

Pyridine, 3-bromo-2-[[6-(trifluoromethyl)-3-pyridinyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-bromo-2-[[6-(trifluoromethyl)-3-pyridinyl]oxy]-

• MDL： MFCD32705270
• Inchi： 1S/C11H6BrF3N2O/c12-8-2-1-5-16-10(8)18-7-3-4-9(17-6-7)11(13,14)15/h1-6H
• InChI Key： ZQPBFJULPHRTHF-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(C(F)(F)F)N=C2)=NC=CC=C1Br

Additional information on Pyridine, 3-bromo-2-[[6-(trifluoromethyl)-3-pyridinyl]oxy]-

Comprehensive Overview of Pyridine, 3-bromo-2-[[6-(trifluoromethyl)-3-pyridinyl]oxy]- (CAS No. 2089157-27-5)

The chemical compound Pyridine, 3-bromo-2-[[6-(trifluoromethyl)-3-pyridinyl]oxy]- (CAS No. 2089157-27-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of complex organic molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing attention on Pyridine, 3-bromo-2-[[6-(trifluoromethyl)-3-pyridinyl]oxy]- is its role in drug discovery. The pyridine ring is a common pharmacophore in many FDA-approved drugs, and modifications like those present in this compound can enhance bioavailability and target specificity. Recent studies have explored its use in kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. This aligns with the current trend in precision medicine, where tailored molecular designs are paramount.

In the agrochemical sector, Pyridine, 3-bromo-2-[[6-(trifluoromethyl)-3-pyridinyl]oxy]- is being investigated for its potential as a pesticide intermediate. The trifluoromethyl group is known to improve the metabolic stability and lipophilicity of agrochemicals, making them more effective at lower doses. With the global push toward sustainable agriculture, compounds like this are critical in developing next-generation eco-friendly pesticides that minimize environmental impact while maintaining high efficacy.

The synthesis of Pyridine, 3-bromo-2-[[6-(trifluoromethyl)-3-pyridinyl]oxy]- involves multi-step organic reactions, including halogenation and etherification. Advanced techniques such as microwave-assisted synthesis and catalysis are often employed to improve yield and reduce reaction times. These methods are part of the broader green chemistry movement, which aims to make chemical processes more efficient and environmentally benign. Researchers are also exploring continuous flow chemistry as a scalable alternative to traditional batch synthesis.

Analytical characterization of Pyridine, 3-bromo-2-[[6-(trifluoromethyl)-3-pyridinyl]oxy]- typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for its application in high-value industries. The compound’s stability under various conditions is also a topic of interest, particularly for formulation scientists working on drug delivery systems or agrochemical formulations.

From a commercial perspective, the demand for Pyridine, 3-bromo-2-[[6-(trifluoromethyl)-3-pyridinyl]oxy]- is expected to rise due to its versatility. Suppliers and manufacturers are focusing on custom synthesis services to meet the specific needs of clients in academia and industry. Additionally, the compound’s patent landscape is being closely monitored, as it could influence its availability and pricing in the market.

In conclusion, Pyridine, 3-bromo-2-[[6-(trifluoromethyl)-3-pyridinyl]oxy]- (CAS No. 2089157-27-5) represents a fascinating area of research with broad applications. Its relevance to drug development, agrochemical innovation, and green chemistry makes it a compound worth watching in the coming years. As scientific advancements continue, this pyridine derivative is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.